Cas no 2680870-96-4 (Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)

Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate is a fluorosulfonyl-substituted tetrahydroquinoline derivative, serving as a versatile intermediate in organic synthesis and medicinal chemistry. The fluorosulfonyl group enhances reactivity, making it valuable for introducing sulfonyl functionalities or acting as a leaving group in nucleophilic substitution reactions. The benzyl carboxylate moiety provides additional synthetic flexibility, allowing for selective deprotection or further functionalization. This compound is particularly useful in the development of pharmacologically active molecules due to its structural features, which can influence binding affinity and metabolic stability. Its well-defined reactivity profile and stability under standard conditions make it a practical choice for researchers in drug discovery and material science applications.
Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate structure
2680870-96-4 structure
Product Name:Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
CAS No:2680870-96-4
MF:C17H16FNO4S
MW:349.376646995544
CID:6214485
PubChem ID:165926946
Update Time:2025-06-13

Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
    • 2680870-96-4
    • EN300-28298378
    • Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
    • Inchi: 1S/C17H16FNO4S/c18-24(21,22)15-10-4-8-14-9-5-11-19(16(14)15)17(20)23-12-13-6-2-1-3-7-13/h1-4,6-8,10H,5,9,11-12H2
    • InChI Key: WWNHSNVCIBFCHO-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C1N(C(=O)OCC1C=CC=CC=1)CCC2)(=O)(=O)F

Computed Properties

  • Exact Mass: 349.07840733g/mol
  • Monoisotopic Mass: 349.07840733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 72.1Ų

Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28298378-0.05g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28298378-0.1g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28298378-0.25g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28298378-0.5g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28298378-1.0g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28298378-2.5g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28298378-5.0g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
5.0g
$3520.0 2025-03-19
Enamine
EN300-28298378-10.0g
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
2680870-96-4 95.0%
10.0g
$5221.0 2025-03-19

Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Related Literature

Additional information on Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

Research Brief on Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680870-96-4)

Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680870-96-4) is a specialized chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its fluorosulfonyl functional group, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of covalent inhibitors targeting specific enzymes and receptors.

The fluorosulfonyl group in this compound is of particular interest due to its reactivity, which allows for selective modifications and conjugation with other molecular entities. This feature makes Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate a valuable tool in the design of covalent drugs, where the formation of stable bonds with target proteins can enhance therapeutic efficacy and specificity. Recent research has demonstrated its utility in the development of inhibitors for kinases and other enzymes involved in disease pathways.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate as a key intermediate in the synthesis of covalent inhibitors for Bruton's tyrosine kinase (BTK). The study highlighted the compound's ability to form stable covalent adducts with BTK, leading to prolonged inhibition of its activity. This finding has significant implications for the treatment of B-cell malignancies and autoimmune diseases, where BTK plays a critical role.

Another area of research has focused on the compound's potential in chemical proteomics. By incorporating Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate into activity-based probes, scientists have been able to profile enzyme activities in complex biological samples. This approach has provided insights into the functional states of enzymes in disease contexts, facilitating the identification of novel therapeutic targets.

Despite its promising applications, challenges remain in the optimization of Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate for clinical use. Issues such as selectivity, pharmacokinetics, and potential off-target effects need to be addressed through further research. However, the compound's unique properties and versatility make it a valuable asset in the toolkit of medicinal chemists and chemical biologists.

In conclusion, Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680870-96-4) represents a promising candidate for the development of covalent inhibitors and chemical probes. Its applications in drug discovery and chemical proteomics underscore its potential to advance our understanding of disease mechanisms and contribute to the development of novel therapeutics. Future research will likely focus on refining its properties and expanding its utility in targeted therapies.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.